Cas no 34713-70-7 (2-PHENYLPROPIONALDEHYDE)

• Product Name: 2-PHENYLPROPIONALDEHYDE
• CAS No: 34713-70-7
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 825618
• Update Time: 2026-04-29

2-PHENYLPROPIONALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-PHENYLPROPIONALDEHYDE
• DL-2-Phenylpropionaldehyde
• (2S)-2-Phenylpropanal
• (R)-2-Phenylpropanal
• (S)-2-Phenylpropanal
• 2-methylphenylethanal
• 2-PHENYLPROPANAL
• 2-PHENYLPROPANOL
• 2-phenyl-propionaldehyde
• 2-phenylpropionic aldehyde
• HYACINTHAL
• HYDRATROPALDEHYDE
• HYDRATROPIC ALDEHYDE

Computed Properties

• Exact Mass: 134.07300
• Monoisotopic Mass: 134.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.002 g/mL at 25 °C(lit.)
• Melting Point: -60 °C
• Boiling Point: 92-94 °C12 mm Hg(lit.)
• Flash Point: 169 °F
• Refractive Index: n20/D 1.517(lit.)
• PSA: 17.07000
• LogP: 1.98900

2-PHENYLPROPIONALDEHYDE Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• FLUKA BRAND F CODES：9-23
• RTECS：CY1460000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39